Cas no 57479-73-9 (4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid)

• Product Name: 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid
• CAS No: 57479-73-9
• MF: C₈H₆Cl₂O₅S
• MW: 285.101239681244
• MDL: MFCD22565622
• CID: 1028402
• PubChem ID: 10517227
• Update Time: 2025-05-22

4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid
• 4-chloro-5-chlorosulfonyl-2-methoxybenzoic acid
• 4-Chlor-5-chlorsulfonyl-2-methoxybenzoesaeure
• QC-8558

• MDL： MFCD22565622
• Inchi： 1S/C8H6Cl2O5S/c1-15-6-3-5(9)7(16(10,13)14)2-4(6)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： KGGQSUTYQMJRNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(=O)(=O)Cl)OC

Computed Properties

• Exact Mass: 283.93100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 89.05000
• LogP: 3.05510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid

Comprehensive Overview of 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid (CAS No. 57479-73-9)

4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid (CAS No. 57479-73-9) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound, characterized by its chlorosulfonyl and methoxy functional groups, serves as a critical intermediate in the synthesis of more complex molecules. Its molecular structure, C8H6Cl2O5S, highlights its potential for diverse chemical transformations, making it a subject of interest for researchers exploring sulfonation reactions and carboxylic acid derivatives.

In recent years, the demand for high-purity intermediates like 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "CAS 57479-73-9 suppliers" or "synthesis methods for chlorosulfonyl benzoic acids," reflecting its relevance in modern chemistry. The compound’s reactivity and stability under varying conditions are also hot topics, particularly in forums discussing green chemistry and sustainable synthesis.

One of the standout features of 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid is its role in peptide coupling and heterocyclic chemistry. Its chlorosulfonyl group acts as a versatile handle for introducing sulfur-containing moieties, a strategy increasingly employed in the design of bioactive molecules. This aligns with the growing trend of "structure-activity relationship (SAR) studies" and "fragment-based drug design," where precise functionalization is paramount.

From an industrial perspective, the compound’s scalable synthesis and cost-effectiveness are frequently debated. Manufacturers often optimize routes to minimize byproduct formation, addressing concerns about process efficiency and environmental impact. Searches like "57479-73-9 batch production" or "chlorosulfonation safety protocols" underscore the practical challenges and solutions associated with its large-scale use.

In summary, 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid (CAS No. 57479-73-9) remains a cornerstone in synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures continued relevance in fields ranging from medicinal chemistry to material science, making it a compound worthy of in-depth exploration.